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Compound of Interest

Compound Name: Ethyl 1-propenyl ether

Cat. No.: B3425792 Get Quote

Technical Support Center: Ethyl 1-Propenyl
Ether
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with Ethyl 1-propenyl ether.

Troubleshooting Guides and FAQs
Q1: I am planning a reaction with Ethyl 1-propenyl ether. What are the primary hazards I

should be aware of?

A1: Ethyl 1-propenyl ether is a highly flammable liquid and vapor.[1][2][3][4] It can also cause

eye irritation and may lead to drowsiness or dizziness if inhaled.[1][3][4][5] It is also classified

as harmful to aquatic life with long-lasting effects.[1]

Q2: What are the immediate first aid measures in case of accidental exposure?

A2:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[1][3][4]

Skin Contact: Remove all contaminated clothing immediately and wash the affected area

with plenty of water for at least 15 minutes. If skin irritation occurs, consult a physician.[1][3]
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[4]

Inhalation: Move the individual to fresh air. If they are not breathing, administer artificial

respiration. Seek medical attention if symptoms persist.[1]

Ingestion: Clean the mouth with water and then drink plenty of water. Do not induce vomiting.

[1][3]

Q3: What personal protective equipment (PPE) is recommended when handling this chemical?

A3: It is crucial to wear appropriate PPE to prevent exposure. This includes:

Eye/Face Protection: Safety glasses with side-shields or goggles are necessary.[2]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.

Respiratory Protection: If working in an area with poor ventilation or if exposure limits are

exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Q4: How should I properly store Ethyl 1-propenyl ether in the laboratory?

A4: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated area

designated for flammable liquids.[1][2][3][4][6] Keep it away from heat, sparks, open flames,

and other sources of ignition.[1][2][3][4]

Q5: Are there any chemicals that should not be stored or used near Ethyl 1-propenyl ether?

A5: Yes, this chemical is incompatible with acids and strong oxidizing agents.[1][3][4] Avoid any

contact with these substances to prevent hazardous reactions.

Q6: What should I do in case of a small spill?

A6: For small spills, use an inert absorbent material to soak up the chemical. Place the

absorbed material into a suitable, closed container for disposal.[3][4] Ensure the area is well-

ventilated and eliminate all ignition sources.

Q7: How should I dispose of waste Ethyl 1-propenyl ether?
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A7: Dispose of the contents and container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[1] Do not empty into drains as it is harmful to

aquatic life.[3][4]

Quantitative Data Summary
Property Value Source

CAS Number 928-55-2 [1][2][3][4][6]

Molecular Formula C5H10O [6]

Molecular Weight 86.13 g/mol [2]

Appearance Colorless liquid [1][6]

Boiling Point 67 - 76 °C (152.6 - 168.8 °F) [1]

Flash Point -18 °C (-0.4 °F) [1]

Density 0.778 g/cm³ at 25 °C (77 °F)

Oral LD50 (Rat) 3,625 mg/kg

Experimental Protocol: Quenching a Reaction
Containing Ethyl 1-Propenyl Ether
This protocol outlines a safe method for quenching a reaction mixture containing Ethyl 1-
propenyl ether.

Objective: To safely neutralize the reaction and remove residual Ethyl 1-propenyl ether.

Materials:

Reaction mixture containing Ethyl 1-propenyl ether

Quenching agent (e.g., saturated aqueous ammonium chloride)

Extraction solvent (e.g., diethyl ether or ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate)
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Personal Protective Equipment (PPE) as specified above

Fume hood

Rotary evaporator

Procedure:

Preparation:

Ensure the work area is clean and free of ignition sources.

Don all required PPE, including safety glasses, lab coat, and appropriate gloves.

Perform all subsequent steps in a certified chemical fume hood.

Cooling the Reaction:

Before quenching, cool the reaction mixture to 0 °C using an ice bath to control any

exothermic processes.

Quenching:

Slowly add the quenching agent (e.g., saturated aqueous ammonium chloride) to the

reaction mixture dropwise with stirring.

Monitor for any gas evolution or temperature increase. Maintain the temperature at 0 °C.

Extraction:

Once the quenching is complete, transfer the mixture to a separatory funnel.

Add the extraction solvent and gently mix, periodically venting the funnel to release any

pressure.

Separate the organic layer.

Drying:
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Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Solvent Removal:

Filter off the drying agent.

Remove the solvent using a rotary evaporator. Ensure the water bath temperature is kept

low to avoid decomposition of the product.

Waste Disposal:

Collect all aqueous waste and residual Ethyl 1-propenyl ether in a properly labeled

hazardous waste container for disposal according to institutional guidelines.

Logical Workflow for Safe Handling
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Preparation

Handling

Storage Emergency Procedures

Assess Hazards
(Flammable, Irritant)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Ground Equipment
(Prevent Static Discharge)

Keep Away from Ignition Sources
(Heat, Sparks, Flames)

Avoid Incompatibles
(Acids, Oxidizers)

Store in Tightly Closed Container Spill: Absorb with Inert Material Fire: Use CO2, Dry Chemical, or Foam Exposure: Follow First Aid Measures

Keep in a Cool, Dry, Well-Ventilated Area

Store in a Flammables Cabinet

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Ethyl 1-propenyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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